![molecular formula C19H18N2OS2 B3540372 N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)-2-(phenylthio)acetamide](/img/structure/B3540372.png)
N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)-2-(phenylthio)acetamide
Overview
Description
N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)-2-(phenylthio)acetamide, also known as ETPTA, is a thiazole compound that has gained attention in scientific research due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)-2-(phenylthio)acetamide is not fully understood, but studies suggest that it may act by inhibiting enzymes or disrupting cellular processes. In antitumor activity, this compound has been shown to induce apoptosis and inhibit cell proliferation. In antimicrobial and antifungal activity, this compound has been shown to disrupt cell membrane integrity and inhibit enzyme activity.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In vivo studies have demonstrated that this compound can reduce tumor growth and improve survival rates in mice. This compound has also been shown to have anti-inflammatory effects and can reduce oxidative stress in cells. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)-2-(phenylthio)acetamide has several advantages for lab experiments, including its high purity and stability. However, its low solubility in water and organic solvents can limit its use in certain experiments. Additionally, the potential toxicity of this compound may require special precautions in handling and disposal.
Future Directions
There are several future directions for research on N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)-2-(phenylthio)acetamide. In medicinal chemistry, further studies are needed to optimize the antitumor, antimicrobial, and antifungal activities of this compound and to investigate its potential as a drug candidate. In materials science, this compound can be used as a building block for the synthesis of novel thiazole-based materials with unique properties. In analytical chemistry, this compound can be further explored as a reagent for the determination of other metal ions. Overall, the potential applications of this compound in various fields make it a promising compound for future research.
Scientific Research Applications
N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)-2-(phenylthio)acetamide has been studied for its potential applications in various fields, including medicinal chemistry, materials science, and analytical chemistry. In medicinal chemistry, this compound has been shown to exhibit antitumor, antimicrobial, and antifungal activities. In materials science, this compound has been used as a precursor for the synthesis of thiazole-based polymers and metal complexes. In analytical chemistry, this compound has been used as a reagent for the determination of copper and mercury ions.
Properties
IUPAC Name |
N-(5-ethyl-4-phenyl-1,3-thiazol-2-yl)-2-phenylsulfanylacetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18N2OS2/c1-2-16-18(14-9-5-3-6-10-14)21-19(24-16)20-17(22)13-23-15-11-7-4-8-12-15/h3-12H,2,13H2,1H3,(H,20,21,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NLEZACPIUSSIKM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=C(N=C(S1)NC(=O)CSC2=CC=CC=C2)C3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18N2OS2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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